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Executive Summary
The TP53 gene, a critical tumor suppressor, is the most frequently mutated gene in human

cancers. The Y220C mutation in the p53 protein, while accounting for a subset of these

mutations, represents a significant therapeutic target due to a unique structural feature it

imparts. This mutation creates a druggable surface pocket that leads to protein destabilization

and loss of function. Rezatapopt (PC14586) is a first-in-class small molecule designed to

specifically bind to this Y220C-induced crevice, thereby stabilizing the p53 protein, restoring its

wild-type conformation and tumor-suppressive functions. This technical guide provides an in-

depth overview of the preclinical and clinical data supporting the specificity and mechanism of

action of rezatapopt in treating TP53 Y220C-mutated cancers.

The TP53 Y220C Mutation: A Unique Therapeutic
Target
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The Y220C mutation in the DNA-binding domain of the p53 protein results in the substitution of

a large tyrosine residue with a smaller cysteine. This substitution creates a distinct,

hydrophobic pocket on the protein's surface. The presence of this cavity destabilizes the

protein, leading to its partial unfolding and subsequent inactivation.[1] This loss of function

abrogates the cell's primary defense against oncogenic transformation. The unique and well-

defined nature of this mutation-induced pocket makes it an attractive target for small-molecule

therapeutics aimed at restoring wild-type p53 function.

Mechanism of Action: Rezatapopt's Selective Re-
folding of Mutant p53
Rezatapopt is an orally available small molecule that has been specifically designed to fit into

the surface crevice created by the Y220C mutation.[2] By binding to this pocket, rezatapopt
acts as a molecular "chaperone," stabilizing the mutant p53 protein and promoting its refolding

into a wild-type-like conformation.[3] This restored conformation enables the p53 protein to

once again bind to its target DNA sequences, leading to the transcriptional activation of

downstream genes involved in cell cycle arrest and apoptosis.[4]

The proposed mechanism of action for rezatapopt is visually represented in the following

signaling pathway diagram.
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Caption: Rezatapopt's mechanism of action.

Quantitative Preclinical Data
The specificity and potency of rezatapopt have been extensively characterized in a battery of

preclinical assays. The following tables summarize key quantitative data from these studies.
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Table 1: Biochemical and Cellular Activity of Rezatapopt
Parameter Assay Type Value

Cell Line(s) /
Protein

Reference

Binding Affinity

(Kd)

Surface Plasmon

Resonance

(SPR)

9 nM
Recombinant

p53 Y220C
[5]

DNA Binding

Enhancement

(SC150)

Time-Resolved

FRET (TR-

FRET)

9 nM
Recombinant

p53 Y220C

Cellular Potency

(IC50)

5-Day MTT

Assay
504 nM

NUGC-3 (gastric

cancer, TP53

Y220C)

Cellular Potency

(IC50)

5-Day MTT

Assay
0.23 - 1.8 µM

Various TP53

Y220C mutant

cell lines

Selectivity vs.

Wild-Type

5-Day MTT

Assay
>20 µM

SJSA-1

(osteosarcoma,

wild-type TP53)

Selectivity vs.

p53 Null

5-Day MTT

Assay
15.5 µM

NUGC-3_KO

(p53 knockout)

Table 2: In Vivo Efficacy of Rezatapopt in Xenograft
Models

Xenograft Model Dosing Outcome Reference

NUGC-3 (gastric

cancer, TP53 Y220C)
25 mg/kg, oral, daily

33% Tumor Growth

Inhibition (TGI)

NUGC-3 (gastric

cancer, TP53 Y220C)
50 mg/kg, oral, daily

71% Tumor Growth

Inhibition (TGI)

NUGC-3 (gastric

cancer, TP53 Y220C)
100 mg/kg, oral, daily

80% Tumor

Regression
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Experimental Protocols
The following sections detail the methodologies for key experiments cited in this guide.

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Assay
This assay was employed to quantify the ability of rezatapopt to enhance the binding of the

p53 Y220C protein to its consensus DNA sequence.

Start
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p53 Y220C protein and
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Incubate to allow
protein-DNA binding

Add Europium-labeled
anti-His antibody (donor)

and APC-labeled streptavidin (acceptor)

Excite Europium and
measure FRET signal

Calculate SC150 value
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Caption: TR-FRET assay workflow.

Cell Viability (MTT) Assay
The MTT assay was utilized to determine the cytotoxic effects of rezatapopt on various cancer

cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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